(3-Amino-propyl)-methyl-carbamic acid isopropyl ester

• Molecular Formula: C8H18N2O2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: propan-2-yl N-(3-aminopropyl)-N-methylcarbamate
• InChI: InChI=1S/C8H18N2O2/c1-7(2)12-8(11)10(3)6-4-5-9/h7H,4-6,9H2,1-3H3
• InChI Key: RNFMCGQYFZEJSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)N(C)CCCN

Description

(3-Amino-propyl)-methyl-carbamic acid isopropyl ester is a useful research compound. Its molecular formula is C8H18N2O2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of methyl-[3-(2,2,2-trifluoro-acetylamino)-propyl]-carbamic acid isopropyl ester (9.0 g, 33.15 mmol), and potassium carbonate [584-08-7] in 50% (v/v) methanol/water (200 mL) was stirred at ambient temperature, under N2 blanket for 17 h, filtered, and the filtrate evaporated to reduce its volume. The resultant aqueous product solution was place in a continuous extractor and extracted with ethyl acetate to 2d. The ethyl acetate extract was dried (CaSO4) and evaporated to afford 6.3 g of clear yellow oil. LRMS (ESI) m/z 175.1 [(M+H)]+, calc'd for C8H18N2O2: 174.24.